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Compound of Interest

Compound Name: 19Alpha-Hydroxyasiatic Acid

CAS No.: 70868-78-9

Cat. No.: B1210550

Get Quote

Welcome to the technical support guide for the optimization of 19α-Hydroxyasiatic Acid

extraction. This document is designed for researchers, scientists, and drug development

professionals actively working with pentacyclic triterpenoids. Here, we will explore the causal

relationships behind experimental choices and provide validated protocols to ensure

reproducible, high-yield extractions.

19α-Hydroxyasiatic acid is a pentacyclic triterpenoid with recognized anti-inflammatory

properties.[1] It is structurally related to asiatic acid and is found in plants such as Rosa

laevigata and Rubus pungens.[1] Achieving a high extraction yield is critical for its study and

potential therapeutic applications. This guide provides a systematic approach to

troubleshooting and optimizing your extraction workflow.

Section 1: Frequently Asked Questions (FAQs)
This section addresses common initial queries regarding the extraction of 19α-Hydroxyasiatic

Acid and related triterpenoids.

Q1: What are the best starting materials for extracting 19α-Hydroxyasiatic Acid?
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While 19α-Hydroxyasiatic acid has been isolated from Rosa laevigata, much of the

methodology for related triterpenoids is derived from studies on Centella asiatica (Gotu Kola).

[1][2] The leaves of these plants typically contain the highest concentration of pentacyclic

triterpenes.[2] The content of these active compounds can vary significantly based on the

plant's cultivation location and harvest time.[2] Therefore, it is crucial to standardize your raw

material source or characterize each new batch to ensure consistency.

Q2: Which solvent system is recommended for initial extraction?

19α-Hydroxyasiatic acid, like other hydroxylated triterpenoids, is a moderately polar compound.

The choice of solvent is paramount for achieving high yield.

Expert Rationale: The principle of "like dissolves like" is key. Due to the presence of multiple

hydroxyl groups and a carboxylic acid moiety, polar solvents are most effective.[1][3]

Methanol and ethanol have demonstrated high efficacy in extracting structurally similar

triterpenoids from plant matrices.[4] Studies on Centella asiatica have shown that binary

solvent systems, particularly aqueous ethanol (e.g., 60-80% ethanol in water), can

significantly enhance extraction efficiency by modifying the polarity of the solvent to better

match the target compounds.[5][6][7]

Q3: How does temperature impact extraction yield and compound stability?

Temperature is a double-edged sword. Increased temperature enhances solvent viscosity and

diffusion, generally improving extraction efficiency. However, excessive heat can lead to the

degradation of thermolabile compounds like triterpenoids.[8]

Expert Rationale: For methods like Ultrasound-Assisted Extraction (UAE), temperatures

around 40-60°C are often optimal, balancing yield and stability.[5][8] For Microwave-Assisted

Extraction (MAE), higher temperatures can be used over shorter durations.[6] It is crucial to

avoid prolonged exposure to high temperatures (e.g., >60°C) to prevent potential

degradation, such as isomerization or oxidation.[8]

Q4: Why is pre-processing of the plant material so critical?

Proper preparation of the raw plant material is a foundational step for any successful

extraction.
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Expert Rationale:

Drying: Plant material should be dried at low temperatures (e.g., 40°C) to a constant

weight. This inactivates endogenous enzymes that could otherwise degrade the target

triterpenoids.[8]

Grinding: The dried material must be ground into a fine powder (e.g., 40-60 mesh). This

dramatically increases the surface area available for solvent interaction, leading to more

efficient and complete extraction.[8][9]

Section 2: Troubleshooting Guide
This guide provides a structured approach to diagnosing and solving common issues

encountered during the extraction process.

Problem 1: Consistently Low Extraction Yield
You've completed your extraction, but HPLC analysis reveals a lower-than-expected

concentration of 19α-Hydroxyasiatic Acid.

Logical Workflow for Troubleshooting Low Yield

Low Yield Detected Evaluate Solvent System

 Is solvent polarity
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Assess Extraction Method Yes 

Yield Optimized

 Adjust & Re-run 

Optimize Parameters
(Time, Temp, Ratio) Yes 

 Switch to UAE/MAE &
Re-run 

Check Raw Material Quality Yes 

 Adjust & Re-run 

 Quality Confirmed 

Click to download full resolution via product page

Caption: A logical flowchart for diagnosing the root cause of low extraction yield.
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Possible Cause A: Sub-optimal Solvent Choice

Explanation: The polarity of your solvent may not be correctly matched to 19α-

Hydroxyasiatic Acid. Using a solvent that is too polar (like pure water) or too non-polar

(like hexane) will result in poor extraction.

Solution: Employ a polar organic solvent or an aqueous mixture. Aqueous ethanol (60-

80%) is an excellent starting point.[5][6] Methanol is also highly effective due to its polarity.

[10] For process optimization, a systematic evaluation of different solvent ratios is

recommended.
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Solvent System
Typical Polarity
Index

Boiling Point (°C)
Rationale &
Considerations

100% Methanol 5.1 65

Highly effective for

polar triterpenoids,

good for analytical

scale.[10]

80% Ethanol (aq) ~5.4 ~80

Excellent balance of

polarity; reduces co-

extraction of non-polar

impurities compared

to pure ethanol.

Widely used in green

extraction methods.[5]

100% Ethanol 4.3 78

Good solvent, but may

extract more non-

polar compounds

(lipids, chlorophyll)

than aqueous

mixtures.[2]

Water 10.2 100

Generally a poor

solvent for triterpenoid

aglycones on its own,

but essential as a co-

solvent to modulate

polarity. Subcritical

water extraction is an

advanced alternative.

[4]

Possible Cause B: Inefficient Extraction Technique

Explanation: Traditional methods like maceration or Soxhlet extraction can be time-

consuming and may not provide the energy needed to efficiently disrupt plant cell walls.
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Solution: Transition to an energy-assisted technique. Ultrasound-Assisted Extraction

(UAE) and Microwave-Assisted Extraction (MAE) are superior modern alternatives.[11][12]

UAE uses acoustic cavitation to create micro-disruptions in the cell walls, enhancing

solvent penetration and mass transfer.[13] This leads to higher yields in shorter times at

lower temperatures, preserving the integrity of the target compound.[14]

Problem 2: High Levels of Impurities in Crude Extract
Your yield is high, but the extract is contaminated with other compounds (e.g., chlorophyll,

lipids), complicating downstream purification.

Possible Cause A: Co-extraction of Non-polar Compounds

Explanation: Solvents like ethanol and methanol, while effective for triterpenoids, will also

extract highly non-polar substances like chlorophyll and lipids, resulting in a dark green,

waxy crude extract.

Solution: Implement a Defatting Step. Before the primary extraction, pre-wash the

powdered plant material with a non-polar solvent like hexane or petroleum ether. This will

selectively remove lipids and chlorophyll without significantly affecting the target

triterpenoids. Discard the non-polar solvent wash and proceed with the primary extraction

on the defatted material.

Possible Cause B: Inadequate Post-Extraction Cleanup

Explanation: The crude extract is a complex mixture. Direct analysis or use is often not

feasible without a purification step.

Solution: Employ Liquid-Liquid Partitioning or Solid-Phase Extraction (SPE).

Liquid-Liquid Partitioning: After concentrating the crude extract, re-dissolve it in a

suitable solvent and perform partitioning against an immiscible solvent. For example,

partitioning an ethyl acetate solution of the extract against water can help separate

compounds based on their polarity.

Solid-Phase Extraction (SPE): Use a C18 SPE cartridge. The moderately polar

triterpenoids will retain on the stationary phase while very polar impurities (sugars, salts)
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are washed away. The target compounds can then be eluted with a stronger solvent like

methanol.

Problem 3: Inconsistent Results Between Batches
You run the same protocol on different days or with different batches of plant material and get

significantly different yields.

Possible Cause A: Variability in Plant Material

Explanation: The concentration of phytochemicals in plants is subject to significant

variation due to genetics, growing conditions, and harvest time.[2]

Solution: Standardize and Characterize Raw Material. Whenever possible, source material

from a single, reputable supplier. For critical applications, perform an initial analytical run

(e.g., HPLC) on a small sample of each new batch to determine the baseline

concentration of 19α-Hydroxyasiatic Acid before committing to a large-scale extraction.

Possible Cause B: Fluctuations in Extraction Parameters

Explanation: Minor, unmonitored deviations in parameters like temperature, extraction

time, or ultrasound power can lead to significant variability.

Solution: Implement Strict Process Controls.

Calibrate all equipment (balances, thermometers, timers) regularly.[8]

For UAE, ensure the ultrasonic probe is submerged to a consistent depth and that the

sample is kept in a temperature-controlled water bath.

Maintain a detailed log of every parameter for each extraction run to identify potential

sources of deviation.

Section 3: Optimized Experimental Protocols
The following protocols provide a validated starting point for maximizing the yield and purity of

19α-Hydroxyasiatic Acid.
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Protocol 1: Optimized Ultrasound-Assisted Extraction
(UAE)
This protocol is designed to maximize extraction efficiency while minimizing the degradation of

the target compound.

Material Preparation:

Dry the plant material (e.g., Rosa laevigata leaves) at 40°C in a ventilated oven until a

constant weight is achieved.

Grind the dried material to a fine powder (40-60 mesh) using a laboratory mill.

Defatting (Optional but Recommended):

Add 10 g of powdered material to a flask.

Add 100 mL of n-hexane and stir for 30 minutes at room temperature.

Filter the mixture and discard the hexane wash.

Allow the powdered material to air-dry completely in a fume hood.

Ultrasound-Assisted Extraction:

Place the 10 g of (defatted) powder into a 250 mL beaker.

Add 150 mL of 80% ethanol (v/v in deionized water). This corresponds to a 15:1 liquid-to-

solid ratio.

Place the beaker in an ultrasonic bath or use an ultrasonic probe.

Set the temperature to 50°C and the sonication time to 45 minutes.[5]

Continuously stir the slurry with a magnetic stirrer during sonication to ensure uniform

energy distribution.

Recovery:
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Filter the mixture through Whatman No. 1 filter paper.

Wash the solid residue with an additional 50 mL of 80% ethanol to recover any remaining

extract.

Combine the filtrates and concentrate the extract using a rotary evaporator under reduced

pressure at 45°C until the ethanol is removed.

The remaining aqueous solution can be lyophilized (freeze-dried) to yield a solid crude

extract.

Overall Extraction and Purification Workflow

Caption: A comprehensive workflow from raw plant material to final analysis.

Protocol 2: HPLC Quantification of 19α-Hydroxyasiatic
Acid
This method provides a baseline for the quantitative analysis of your extract. Method

development and validation are essential for specific applications.

Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV or

DAD detector.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[15][16]

Mobile Phase: A gradient of Acetonitrile (Solvent A) and 0.1% Phosphoric Acid in Water

(Solvent B).

Gradient Example: Start with 30% A, ramp to 70% A over 20 minutes, hold for 5 minutes,

then return to initial conditions.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 210 nm (where carboxylic acids typically absorb).[17][18]
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Injection Volume: 10 µL.

Standard Preparation: Prepare a stock solution of a certified 19α-Hydroxyasiatic Acid

reference standard in methanol. Create a calibration curve using serial dilutions (e.g., 10, 25,

50, 100, 200 µg/mL).

Sample Preparation: Accurately weigh the dry crude extract, dissolve it in methanol to a

known concentration (e.g., 1 mg/mL), and filter through a 0.45 µm syringe filter before

injection.

Quantification: Calculate the concentration in the sample by comparing the peak area to the

linear regression equation derived from the calibration curve.

References
Bylka, W., Podsędek, A., Pasierska, A., & Gulewicz, K. (2012). Factors affecting the content

of pentacyclic triterpenes in Centella asiatica raw materials. Pharmaceutical Biology, 50(11),

1435-1441.

AK Scientific, Inc. (n.d.). 19alpha-Hydroxyasiatic Acid Safety Data Sheet. Retrieved from

AK Scientific.

BenchChem. (n.d.). Avoiding degradation of triterpenoid acids during extraction. Retrieved

from BenchChem.

Puttarak, P., Pan-in, P., & Tantishaiyakul, V. (2021). Green extraction optimization of

triterpenoid glycoside-enriched extract from Centella asiatica (L.) Urban using response

surface methodology (RSM). Scientific Reports, 11(1), 22187.

Puttarak, P., Pan-in, P., & Tantishaiyakul, V. (2021). Green extraction optimization of

triterpenoid glycoside-enriched extract from Centella asiatica (L.) Urban using response

surface methodology (RSM). ResearchGate.

Seong, S. H., et al. (2022). Triterpenes of Centella asiatica extract by optimization condition

of ultrasonic assisted extraction. ResearchGate.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b1210550/docs?utm_src=pdf-body#technical-support-center-optimizing-extraction-yield-of-19-hydroxyasiatic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210550?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Jayawardhana, S. A. S., et al. (2023). Total Triterpenes, Polyphenols, Flavonoids, and

Antioxidant Activity of Bioactive Phytochemicals of Centella asiatica by Different Extraction

Techniques. MDPI.

Kim, W. J., Kim, J. D., Kim, J., Park, J. H., & Lee, S. J. (2009). Extraction of bioactive

components from Centella asiatica using subcritical water. Journal of Industrial and

Engineering Chemistry, 15(4), 539-543.

National Center for Biotechnology Information. (n.d.). 19alpha-Hydroxyasiatic Acid.

PubChem Compound Database.

Juntachote, T., et al. (2017). Extraction of Centella asiatica leaves using a mixture of

subcritical dimethyl ether and ethanol: Optimization of triterpenoid saponins. Journal of Food

Processing and Preservation, 41(5), e13155.

Ali, M., et al. (2024). Ultrasound-assisted solvent extraction of phenolics, flavonoids, and

major triterpenoids from Centella asiatica leaves: A comparative study. Heliyon, 10(19),

e30704.

PubChem. (n.d.). 19Alpha-Hydroxyasiatic Acid. Retrieved from PubChem.

Google Patents. (n.d.). Method for the purification of a-hydroxy acids on an industrial scale.

Google Patents. (n.d.). Extraction and Separation Methods of Asiantic Acid and Asian

Ticoside from Centella asia subcritical Water.

Othman, S. N. A. M., et al. (2021). Comparative Studies on Different Extraction Methods of

Centella asiatica and Extracts Bioactive Compounds Effects on Antimicrobial Activities.

Molecules, 26(8), 2305.

Zhang, L., et al. (2018). Extraction and isolation of polyhydroxy triterpenoids from Rosa

laevigata Michx. fruit with anti-acetylcholinesterase and neuroprotection properties. RSC

Advances, 8(23), 12563-12571.

DC Chemicals. (n.d.). 19α-Hydroxyasiatic acid. Retrieved from DC Chemicals.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.benchchem.com/product/b1210550/docs?utm_src=pdf-body#technical-support-center-optimizing-extraction-yield-of-19-hydroxyasiatic-acid
https://www.benchchem.com/product/b1210550/docs?utm_src=pdf-body#technical-support-center-optimizing-extraction-yield-of-19-hydroxyasiatic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210550?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


R Discovery. (n.d.). Ultrasound-assisted Extraction Research Articles. Retrieved from R

Discovery.

Chemat, F., et al. (2020). Ultrasound-Assisted Extraction for Food, Pharmacy, and Biotech

Industries. In Green Food Processing Techniques. Academic Press.

Li, Y., et al. (2024). Improving Triterpenoid Extraction Efficiency from Inonotus hispidus Using

Macroporous Adsorption Resin: An Aim for Functional Food Development. Foods, 13(1),

133.

Van Wyk, S., & De Beer, D. (2024). The Effect of solvent, pH, extraction time and

temperature on the extraction of phenolic compounds and antioxidant activity of Carpobrotus

edulis. ResearchGate.

Sun, H., et al. (2025). Extraction of triterpenoids from Carya cathayensis Sarg. husks and

enhancement of their antibacterial properties by loading into chitosan aerogels. Food

Innovation and Advances, 4(1), 108-115.

Meng, Y., et al. (2024). Determination of the Content of α-Hydroxy Acids in Cosmetics by

HPLC. Analytical Chemistry: A Journal, 3, 46-53.

ChemFaces. (n.d.). 19 alpha-Hydroxyasiatic acid. Retrieved from ChemFaces.

O'Neill, M. A., et al. (2024). Overview and Toxicity Assessment of Ultrasound-Assisted

Extraction of Natural Ingredients from Plants. MDPI.

Lavilla, I., & Bendicho, C. (2017). Fundamentals of Ultrasound-Assisted Extraction. In Water

Extraction of Bioactive Compounds. Elsevier.

Charoennit, C., et al. (2022). Ultrasound-assisted green extraction methods: An approach for

cosmeceutical compounds isolation from Macadamia integrifolia pericarp. Heliyon, 8(12),

e12297.

Papoutsis, K., et al. (2023). Optimization of Extraction Parameters for Enhanced Recovery of

Bioactive Compounds from Quince Peels Using Response Surface Methodology. MDPI.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210550?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Google Patents. (n.d.). Method for the purification of an alpha-hydroxy acid on an industrial

scale.

ResearchGate. (2023). Is it possible to quantify hydroxyaromatic acids using HPLC by C18

column and UV detector?. Retrieved from ResearchGate.

Rakotondramasy, R. B., et al. (2021). Optimization of Extraction Conditions to Improve

Chlorogenic Acid Content and Antioxidant Activity of Extracts from Forced Witloof Chicory

Roots. Molecules, 26(23), 7209.

Al-Fares, M. A., et al. (2022). A Rapid HPLC Method for the Simultaneous Determination of

Organic Acids and Furans: Food Applications. MDPI.

Krstonošić, V. S., et al. (2023). Development and Validation of HPLC-DAD Method with Pre-

Column PMP Derivatization for Monomeric Profile Analysis of Polysaccharides from Agro-

Industrial Wastes. MDPI.

Rodrigues, D., et al. (2024). Optimizing the Extraction of Bioactive Compounds from

Porphyra linearis (Rhodophyta): Evaluating Alkaline and Enzymatic Hydrolysis for

Nutraceutical Applications. MDPI.

Iglesias-Carres, L., et al. (2019). Optimization of extraction methods for characterization of

phenolic compounds in apricot fruit (Prunus armeniaca). ResearchGate.

Al-Fares, M. A., et al. (2022). A Rapid HPLC Method for the Simultaneous Determination of

Organic Acids and Furans: Food Applications. ResearchGate.

Rakotondramasy, R. B., et al. (2022). Optimization of the Accelerated Solvent Extraction of

Caffeoylquinic Acids from Forced Chicory Roots and Antioxidant Activity of the Resulting

Extracts. Antioxidants, 11(10), 2026.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.benchchem.com/product/b1210550?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210550?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 19Alpha-Hydroxyasiatic Acid | C30H48O6 | CID 490367 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Factors affecting the content of pentacyclic triterpenes in Centella asiatica raw materials -
PubMed [pubmed.ncbi.nlm.nih.gov]

3. 19 alpha-Hydroxyasiatic acid | CAS:70868-78-9 | Manufacturer ChemFaces
[chemfaces.com]

4. fcn.unp.edu.ar [fcn.unp.edu.ar]

5. Green extraction optimization of triterpenoid glycoside-enriched extract from Centella
asiatica (L.) Urban using response surface methodology (RSM) - PMC
[pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Extraction and isolation of polyhydroxy triterpenoids from Rosa laevigata Michx. fruit with
anti-acetylcholinesterase and neuroprotection properties - PMC [pmc.ncbi.nlm.nih.gov]

8. pdf.benchchem.com [pdf.benchchem.com]

9. doi.nrct.go.th [doi.nrct.go.th]

10. Ultrasound-assisted solvent extraction of phenolics, flavonoids, and major triterpenoids
from Centella asiatica leaves: A comparative study - PMC [pmc.ncbi.nlm.nih.gov]

11. Ultrasound-Assisted Extraction for Food, Pharmacy, and Biotech Industries | Springer
Nature Experiments [experiments.springernature.com]

12. Overview and Toxicity Assessment of Ultrasound-Assisted Extraction of Natural
Ingredients from Plants [mdpi.com]

13. researchgate.net [researchgate.net]

14. Ultrasound-assisted green extraction methods: An approach for cosmeceutical
compounds isolation from Macadamia integrifolia pericarp - PMC [pmc.ncbi.nlm.nih.gov]

15. clausiuspress.com [clausiuspress.com]

16. researchgate.net [researchgate.net]

17. mdpi.com [mdpi.com]

18. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Support Center: Optimizing Extraction Yield of
19α-Hydroxyasiatic Acid]. BenchChem, [2026]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/490367
https://pubchem.ncbi.nlm.nih.gov/compound/490367
https://pubmed.ncbi.nlm.nih.gov/22966846/
https://pubmed.ncbi.nlm.nih.gov/22966846/
https://www.chemfaces.com/natural/19-alpha-Hydroxyasiatic-acid-CFN91072.html
https://www.chemfaces.com/natural/19-alpha-Hydroxyasiatic-acid-CFN91072.html
https://www.fcn.unp.edu.ar/sitio/farmacognosia/wp-content/uploads/2010/03/saponinas-paper-2010.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8586240/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8586240/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8586240/
https://www.researchgate.net/publication/356143628_Green_extraction_optimization_of_triterpenoid_glycoside-enriched_extract_from_Centella_asiatica_L_Urban_using_response_surface_methodology_RSM
https://pmc.ncbi.nlm.nih.gov/articles/PMC9089849/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9089849/
https://pdf.benchchem.com/1631/Avoiding_degradation_of_triterpenoid_acids_during_extraction.pdf
https://doi.nrct.go.th/admin/doc/doc_587723.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11490722/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11490722/
https://experiments.springernature.com/articles/10.1007/978-1-0716-3601-5_5
https://experiments.springernature.com/articles/10.1007/978-1-0716-3601-5_5
https://www.mdpi.com/2304-8158/13/19/3066
https://www.mdpi.com/2304-8158/13/19/3066
https://www.researchgate.net/publication/321356464_Fundamentals_of_Ultrasound-Assisted_Extraction
https://pmc.ncbi.nlm.nih.gov/articles/PMC9791925/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9791925/
https://www.clausiuspress.com/article/13751.html
https://www.researchgate.net/post/Is_it_possible_to_quantify_hydroxyaromatic_acids_using_HPLC_by_C18_column_and_UV_detector
https://www.mdpi.com/2306-5710/8/1/6
https://www.researchgate.net/publication/357713747_A_Rapid_HPLC_Method_for_the_Simultaneous_Determination_of_Organic_Acids_and_Furans_Food_Applications
https://www.benchchem.com/product/b1210550/docs#technical-support-center-optimizing-extraction-yield-of-19-hydroxyasiatic-acid
https://www.benchchem.com/product/b1210550/docs#technical-support-center-optimizing-extraction-yield-of-19-hydroxyasiatic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210550?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1210550/docs#technical-support-center-optimizing-
extraction-yield-of-19-hydroxyasiatic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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